![molecular formula C14H14BrNO4 B267873 6-bromo-N-(furan-2-ylmethyl)-2-oxohexahydro-2H-3,5-methanocyclopenta[b]furan-7-carboxamide](/img/structure/B267873.png)
6-bromo-N-(furan-2-ylmethyl)-2-oxohexahydro-2H-3,5-methanocyclopenta[b]furan-7-carboxamide
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Overview
Description
6-bromo-N-(furan-2-ylmethyl)-2-oxohexahydro-2H-3,5-methanocyclopenta[b]furan-7-carboxamide is a chemical compound that has gained significant interest in the scientific community due to its potential applications in various fields. It is a synthetic compound that is used in scientific research to study its mechanism of action, biochemical and physiological effects, and future directions.
Mechanism of Action
The mechanism of action of 6-bromo-N-(furan-2-ylmethyl)-2-oxohexahydro-2H-3,5-methanocyclopenta[b]furan-7-carboxamide involves the inhibition of certain enzymes and proteins. It binds to the active site of these enzymes and proteins, thereby preventing their activity. This inhibition can lead to changes in cellular processes and physiological functions.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound depend on the specific enzymes and proteins that it inhibits. It can lead to changes in cellular processes such as metabolism, gene expression, and cell signaling. It can also affect physiological functions such as blood pressure, heart rate, and immune response.
Advantages and Limitations for Lab Experiments
One advantage of using 6-bromo-N-(furan-2-ylmethyl)-2-oxohexahydro-2H-3,5-methanocyclopenta[b]furan-7-carboxamide in lab experiments is its specificity for certain enzymes and proteins. This allows for targeted inhibition and study of specific cellular processes. However, one limitation is its potential toxicity and side effects on cells and tissues.
Future Directions
There are several future directions for the study of 6-bromo-N-(furan-2-ylmethyl)-2-oxohexahydro-2H-3,5-methanocyclopenta[b]furan-7-carboxamide. One direction is the development of more specific inhibitors for certain enzymes and proteins. Another direction is the study of its potential use in the treatment of certain diseases such as cancer and autoimmune disorders. Additionally, the study of its potential toxicity and side effects on cells and tissues is also an area for future research.
Synthesis Methods
The synthesis of 6-bromo-N-(furan-2-ylmethyl)-2-oxohexahydro-2H-3,5-methanocyclopenta[b]furan-7-carboxamide involves several steps. The first step involves the reaction of furan-2-methanol with 2,2-dimethyl-1,3-dioxane-4,6-dione to form furan-2-ylmethyl 2,2-dimethyl-1,3-dioxane-4,6-dione. The second step involves the reaction of furan-2-ylmethyl 2,2-dimethyl-1,3-dioxane-4,6-dione with 6-bromo-hexahydro-2H-3,5-methanocyclopenta[b]furan-7-carboxylic acid to form this compound.
Scientific Research Applications
6-bromo-N-(furan-2-ylmethyl)-2-oxohexahydro-2H-3,5-methanocyclopenta[b]furan-7-carboxamide has various scientific research applications. It is used in the study of the mechanism of action of certain enzymes and proteins. It is also used in the study of the biochemical and physiological effects of certain compounds on cells and tissues.
properties
Molecular Formula |
C14H14BrNO4 |
---|---|
Molecular Weight |
340.17 g/mol |
IUPAC Name |
2-bromo-N-(furan-2-ylmethyl)-5-oxo-4-oxatricyclo[4.2.1.03,7]nonane-9-carboxamide |
InChI |
InChI=1S/C14H14BrNO4/c15-11-7-4-8-10(14(18)20-12(8)11)9(7)13(17)16-5-6-2-1-3-19-6/h1-3,7-12H,4-5H2,(H,16,17) |
InChI Key |
PSQXIPJKVJKDLH-UHFFFAOYSA-N |
SMILES |
C1C2C3C(C1C(C2OC3=O)Br)C(=O)NCC4=CC=CO4 |
Canonical SMILES |
C1C2C3C(C1C(C2OC3=O)Br)C(=O)NCC4=CC=CO4 |
Origin of Product |
United States |
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